BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 3-Hydroxybisabola-
1,10-dien-9-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3-Hydroxybisabola-1,10-dien-9-
Compound Name:
one

Cat. No.: B1163741

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxybisabola-1,10-dien-9-one is a sesquiterpenoid compound that has been identified
in plant species of the genera Curcuma and Alpinia. As a member of the bisabolane class of
sesquiterpenoids, it is part of a group of natural products known for a wide range of biological
activities. This technical guide provides a summary of the available chemical information for 3-
Hydroxybisabola-1,10-dien-9-one, including its chemical identifiers. Detailed experimental
data, specific biological activities, and associated signaling pathways for this particular
compound are not extensively documented in publicly available scientific literature. This guide
serves as a foundational reference for researchers interested in the further investigation of this
and related natural products.

Chemical Identification

Detailed stereochemical information for 3-Hydroxybisabola-1,10-dien-9-one is not definitively
established in the available literature. The IUPAC name is therefore presented without
stereochemical descriptors. The structural representation and key identifiers are provided
below.
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Identifier Value Source
CAS Number 129673-86-5 [1]12]
Molecular Formula Ci15H2402

6-(4-hydroxy-4-
IUPAC Name methylcyclohex-1-en-1-yl)-2- Inferred from related structures

methylhept-2-en-4-one

Physicochemical Properties

Specific, experimentally determined physicochemical data for 3-Hydroxybisabola-1,10-dien-9-
one are limited. The properties of related bisabolane sesquiterpenoids suggest that it is a
lipophilic compound.

Property Value Notes

Calculated from molecular

Molecular Weight 236.35 g/mol
formula
Appearance Powder From vendor data
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl From vendor data

Acetate, DMSO, Acetone

Natural Occurrence

3-Hydroxybisabola-1,10-dien-9-one has been identified as a constituent of the following plant

species:

e Curcuma longa(Turmeric): The rhizomes of Curcuma longa are a well-documented source of
a variety of bisabolane-type sesquiterpenoids.[3][4][5][6][7]

¢ Alpinia intermediaand otherAlpiniaspecies: The genus Alpinia is also known to produce a
diverse array of sesquiterpenoids.[8][9]
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Experimental Protocols

Detailed experimental protocols for the specific isolation and purification of 3-
Hydroxybisabola-1,10-dien-9-one are not readily available. However, general methodologies
for the extraction of sesquiterpenoids from Curcuma longa can be adapted.

General Isolation Workflow for Sesquiterpenoids from
Curcuma longa
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Caption: General workflow for the isolation of sesquiterpenoids from Curcuma longa.
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Biological Activity

While a wide range of biological activities, including anti-inflammatory, antioxidant, and
anticancer effects, have been reported for crude extracts of Curcuma longa and for various
isolated bisabolane sesquiterpenoids, specific bioactivity data for 3-Hydroxybisabola-1,10-
dien-9-one is not available in the current body of scientific literature.[3][4][6]

Known Biological Activities of Related Bisabolane
Sesquiterpenoids

Research on compounds structurally related to 3-Hydroxybisabola-1,10-dien-9-one has
indicated potential therapeutic applications. For instance, other bisabolane-type
sesquiterpenoids from Curcuma longa have demonstrated anti-inflammatory effects through
the NF-kB/MAPK pathway and vasorelaxant activities via the PI3K/Akt pathway.[3]

Signaling Pathways (Hypothetical)

Given the lack of specific studies on 3-Hydroxybisabola-1,10-dien-9-one, any depiction of
signaling pathway involvement would be speculative. Based on the activities of other
bisabolane sesquiterpenoids, a hypothetical workflow for investigating its anti-inflammatory
potential is presented below.
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Caption: Hypothetical workflow for evaluating the anti-inflammatory activity of the compound.

Future Directions

The existing data on 3-Hydroxybisabola-1,10-dien-9-one are limited, presenting a clear
opportunity for further research. Key areas for future investigation include:

» Definitive Structural Elucidation: Isolation of a sufficient quantity of the compound for
comprehensive spectroscopic analysis (1D and 2D NMR, HR-MS) to confirm its structure
and determine its absolute stereochemistry.

o Total Synthesis: Development of a synthetic route to enable the production of larger
guantities for extensive biological evaluation and to confirm the proposed structure.

e Pharmacological Screening: A broad-based screening of the compound's activity against
various biological targets to identify potential therapeutic applications.
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e Mechanism of Action Studies: Once a significant biological activity is identified, further
studies to elucidate the underlying molecular mechanisms and signaling pathways will be
crucial.

This technical guide highlights the current knowledge gap regarding 3-Hydroxybisabola-1,10-
dien-9-one and aims to provide a starting point for researchers to explore the potential of this
natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1163741?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

